Cas no 2411289-49-9 (N-(1-Benzofuran-3-ylmethyl)-2-chloropropanamide)

• Product Name: N-(1-Benzofuran-3-ylmethyl)-2-chloropropanamide
• CAS No: 2411289-49-9
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5767172
• PubChem ID: 145887942
• Update Time: 2025-10-20

N-(1-Benzofuran-3-ylmethyl)-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• Z1562141703
• 2411289-49-9
• EN300-7559956
• N-[(1-benzofuran-3-yl)methyl]-2-chloropropanamide
• N-(1-Benzofuran-3-ylmethyl)-2-chloropropanamide

• Inchi： 1S/C12H12ClNO2/c1-8(13)12(15)14-6-9-7-16-11-5-3-2-4-10(9)11/h2-5,7-8H,6H2,1H3,(H,14,15)
• InChI Key： SZEVMDNNVYPYPK-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1=COC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 237.0556563g/mol
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Additional information on N-(1-Benzofuran-3-ylmethyl)-2-chloropropanamide

Comprehensive Overview of N-(1-Benzofuran-3-ylmethyl)-2-chloropropanamide (CAS No. 2411289-49-9)

N-(1-Benzofuran-3-ylmethyl)-2-chloropropanamide (CAS No. 2411289-49-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a benzofuran core, a heterocyclic moiety known for its bioactivity, coupled with a 2-chloropropanamide side chain. This combination makes it a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active agents.

The growing demand for benzofuran derivatives in modern chemistry has placed N-(1-Benzofuran-3-ylmethyl)-2-chloropropanamide at the forefront of synthetic innovation. Its CAS No. 2411289-49-9 is frequently searched in academic databases and patent filings, reflecting its relevance in structure-activity relationship (SAR) studies. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

One of the most common queries related to this compound revolves around its synthetic pathways and purity standards. Laboratories often seek high-purity N-(1-Benzofuran-3-ylmethyl)-2-chloropropanamide for precise experimental reproducibility. Additionally, its solubility and stability under various conditions are critical parameters for researchers, as these factors influence its applicability in high-throughput screening and in vitro assays.

In the context of drug development, CAS No. 2411289-49-9 is often explored for its potential interactions with enzymatic targets. The chloropropanamide group, in particular, is hypothesized to enhance binding affinity in certain biological systems. This has led to its inclusion in libraries for fragment-based drug design, a hot topic in precision medicine and personalized therapeutics.

From an industrial perspective, the scalability of N-(1-Benzofuran-3-ylmethyl)-2-chloropropanamide production is a key consideration. Manufacturers are investing in continuous flow chemistry techniques to improve yield and reduce waste, addressing the rising demand for cost-effective intermediates. The compound’s role in agrochemical formulations is another area of exploration, particularly in developing eco-friendly pesticides with reduced off-target effects.

Safety and regulatory compliance are also frequently discussed in relation to CAS No. 2411289-49-9. While the compound is not classified as hazardous, proper handling protocols are emphasized to ensure workplace safety. Its material safety data sheet (MSDS) is often requested by procurement teams to align with Good Laboratory Practices (GLP).

In summary, N-(1-Benzofuran-3-ylmethyl)-2-chloropropanamide (CAS No. 2411289-49-9) represents a versatile and scientifically valuable compound. Its applications span medicinal chemistry, agrochemical research, and material science, making it a subject of ongoing investigation. As advancements in computational chemistry and synthetic methodology continue, this compound is poised to play a pivotal role in addressing contemporary challenges in science and industry.